Cas no 59057-08-8 (Pentanoic acid, 5-chloro-2-ethenyl-2-methyl-, methyl ester)

• Product Name: Pentanoic acid, 5-chloro-2-ethenyl-2-methyl-, methyl ester
• CAS No: 59057-08-8
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 340012
• PubChem ID: 71443189
• Update Time: 2025-04-19

Pentanoic acid, 5-chloro-2-ethenyl-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-chloro-2-ethenyl-2-methyl-, methyl ester
• methyl 5-chloro-2-ethenyl-2-methylpentanoate
• DTXSID80852024
• 59057-08-8

• Inchi： 1S/C9H15ClO2/c1-4-9(2,6-5-7-10)8(11)12-3/h4H,1,5-7H2,2-3H3
• InChI Key： SQEDAVOEPUDIIK-UHFFFAOYSA-N
• SMILES： ClCCCC(C(=O)OC)(C=C)C

Computed Properties

• Exact Mass: 190.07615
• Monoisotopic Mass: 190.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3